Montanin
Overview
Description
Montanin is a diterpenoid.
Scientific Research Applications
Anti-Arthritic and Anti-Inflammatory Properties
Montanin, an alkaloid isolated from Rhodophiala bifida, has shown potential in disease-modifying anti-rheumatic activity. Studies demonstrate its effectiveness in reducing nociception (pain perception) and leukocyte migration in arthritis models, both in antigen-induced arthritis (AIA) and collagen-induced arthritis (CIA) in mice. It also exhibits in vitro effects on lymphocyte proliferation and inhibits the invasiveness of fibroblast-like synoviocytes (FLS), indicating potential as a pharmacological approach for autoimmune diseases like arthritis (Farinon et al., 2017).
Psychopharmacological Effects
Montanine has been identified to possess anxiolytic (anxiety-reducing), antidepressant, and anticonvulsant properties. Extracted from Hippeastrum vittatum, this alkaloid exhibits a broad range of potential therapeutic applications in treating neurological disorders and neurodegenerative diseases. The study in mice suggested its effectiveness in decreasing anxiety-like behavior, as well as showing protective effects against convulsions (Silva et al., 2006).
Potential in Cancer Therapy
Certain studies have highlighted the role of Montanin in cancer therapy. For instance, Montanin and another compound, spruceanol, were found to be responsible for the cytotoxic and antitumor activity of the root and root bark of Cunuria spruceana (Euphorbiaceae). This suggests its potential as an anticancer agent, warranting further exploration in this field (Gunasekera et al., 1979).
Impact on Acetylcholinesterase Activity
Montanine, among other isoquinoline alkaloids, has been studied for its effect on acetylcholinesterase activity, a key enzyme in the treatment of neurological disorders like Alzheimer's disease. While galanthamine showed a high level of enzyme inhibition, montanine also demonstrated a significant inhibitory effect, suggesting its potential use in treating neurological disorders (Pagliosa et al., 2010).
properties
Product Name |
Montanin |
|---|---|
Molecular Formula |
C32H48O8 |
Molecular Weight |
560.7 g/mol |
IUPAC Name |
(1R,2R,6S,7S,8R,10S,11S,12R,16R,18R)-6,7-dihydroxy-8-(hydroxymethyl)-4,18-dimethyl-16-prop-1-en-2-yl-14-undecyl-9,13,15,19-tetraoxahexacyclo[12.4.1.01,11.02,6.08,10.012,16]nonadec-3-en-5-one |
InChI |
InChI=1S/C32H48O8/c1-6-7-8-9-10-11-12-13-14-15-30-38-25-23-26-29(18-33,37-26)27(35)31(36)22(16-20(4)24(31)34)32(23,40-30)21(5)17-28(25,39-30)19(2)3/h16,21-23,25-27,33,35-36H,2,6-15,17-18H2,1,3-5H3/t21-,22-,23-,25-,26+,27-,28-,29+,30?,31-,32+/m1/s1 |
InChI Key |
SNFRINMTRPQQLE-JQWAAABSSA-N |
Isomeric SMILES |
CCCCCCCCCCCC12O[C@@H]3[C@@H]4[C@H]5[C@](O5)([C@H]([C@]6([C@H]([C@@]4(O1)[C@@H](C[C@@]3(O2)C(=C)C)C)C=C(C6=O)C)O)O)CO |
SMILES |
CCCCCCCCCCCC12OC3C4C5C(O5)(C(C6(C(C4(O1)C(CC3(O2)C(=C)C)C)C=C(C6=O)C)O)O)CO |
Canonical SMILES |
CCCCCCCCCCCC12OC3C4C5C(O5)(C(C6(C(C4(O1)C(CC3(O2)C(=C)C)C)C=C(C6=O)C)O)O)CO |
synonyms |
Montanin NSC-282158 |
Origin of Product |
United States |
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